N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 3-chlorobenzoate
• InChI: InChI=1S/C14H10ClN3O4/c15-11-5-1-4-10(7-11)14(19)22-17-13(16)9-3-2-6-12(8-9)18(20)21/h1-8H,(H2,16,17)
• InChI Key: ZADQXDMSNAHESL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=NOC(=O)C2=CC(=CC=C2)Cl)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C(=N/OC(=O)C2=CC(=CC=C2)Cl)/N
• Molecular Formula: C14H10ClN3O4
• Molecular Weight: 319.70 g/mol

Description

N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as CNB-001, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CNB-001 is a small molecule that has been shown to possess neuroprotective properties, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is not fully understood. However, it is believed that this compound exerts its neuroprotective effects by modulating various signaling pathways involved in neuronal survival and death. This compound has been shown to activate the PI3K/Akt signaling pathway, which is known to promote cell survival and inhibit apoptosis. This compound has also been shown to inhibit the JNK signaling pathway, which is involved in cell death and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are known to play a role in the development of various neurological disorders. This compound has also been shown to increase the levels of various neurotrophic factors, such as BDNF and NGF, which are involved in neuronal survival and growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is its neuroprotective properties. This makes it a promising candidate for the treatment of various neurological disorders. This compound is also a small molecule, which makes it easier to synthesize and modify for improved efficacy. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide. One area of interest is the development of more effective formulations of this compound that can improve its solubility and bioavailability. Another area of interest is the investigation of the potential therapeutic applications of this compound in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its neuroprotective properties.

Scientific Research Applications

N'-[(3-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide has been extensively studied for its neuroprotective properties. It has been shown to protect neurons from damage caused by various insults, including oxidative stress, inflammation, and ischemia-reperfusion injury. This compound has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and traumatic brain injury.